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Compound of Interest

Compound Name: 2-(Difluoromethoxy)benzyl alcohol

Cat. No.: B1301628 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-(Difluoromethoxy)benzyl
alcohol. Adherence to these protocols is essential for ensuring personal safety and

maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2-(Difluoromethoxy)benzyl alcohol is classified as a substance that can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, the use of

appropriate personal protective equipment is mandatory to minimize exposure.
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Protection Type Required Equipment Specifications & Remarks

Eye/Face Protection
Safety goggles with side-

shields or a full-face shield

Must be worn to prevent

contact from splashes, mists,

or aerosols. An emergency

eyewash station should be

readily accessible.

Hand Protection Chemical-resistant gloves

Nitrile or other impervious

gloves are recommended.

Inspect gloves before each

use and change them

frequently, especially after

direct contact.

Skin and Body Protection
Laboratory coat, work uniform,

or impervious clothing

Wear to prevent skin contact.

Consider additional protective

garments like aprons or

sleevelets based on the scale

of the operation.

Respiratory Protection Use in a well-ventilated area

A NIOSH/MSHA-approved

respirator is required if

ventilation is inadequate or

when there is a risk of inhaling

vapors, mists, or aerosols.[3]

Work should ideally be

conducted under a chemical

fume hood.[4][5]

Quantitative Data
The following table summarizes the known quantitative data for 2-(Difluoromethoxy)benzyl
alcohol. Exposure limits from OSHA, NIOSH, or ACGIH were not available in the reviewed

literature.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzyl_PEG10_alcohol.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25666A.pdf
https://sds.fluorochem.co.uk/eng/sds_F715146_en.pdf
https://www.benchchem.com/product/b1301628?utm_src=pdf-body
https://www.benchchem.com/product/b1301628?utm_src=pdf-body
https://aksci.com/sds/3748DQ_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₈H₈F₂O₂

Formula Weight 174.14

Boiling Point 228°C

Density 1.257 g/cm³

Flash Point 113°C

Operational Protocols: Handling and Storage
Safe Handling Procedures:

Ventilation: Always handle 2-(Difluoromethoxy)benzyl alcohol in a well-ventilated area or

under a chemical fume hood to minimize inhalation of vapors.[2][4][5]

Avoid Contact: Prevent contact with skin, eyes, and clothing by wearing the appropriate PPE

at all times.[2]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical and

before breaks or meals.[2] Do not eat, drink, or smoke in the work area.[5][6]

Ignition Sources: Keep the chemical away from open flames, hot surfaces, and other

sources of ignition.[4]

Clothing: Immediately remove and wash any contaminated clothing before reuse.[2]

Storage Plan:

Store in a tightly-closed container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible substances, such as strong oxidizing agents.

The recommended storage temperature is between 2-8°C.
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First Aid Measures:

If on Skin: Immediately wash the affected area with plenty of soap and water.[1] If skin

irritation occurs, seek medical advice.[1]

If in Eyes: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do so.[1][2] If eye irritation persists, get medical attention.[1]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[1] Call a

poison center or doctor if you feel unwell.[1]

If Swallowed: Clean the mouth with water and drink plenty of water afterward.[1] Seek

medical attention if symptoms occur.[1]

Spill and Disposal Plan:

Spill Containment: In the event of a spill, ensure adequate ventilation and remove all sources

of ignition.[2] Prevent the spill from entering drains or waterways.[2]

Cleanup: Absorb the spill with an inert, non-combustible material such as sand or

vermiculite.[2] Collect the absorbed material and place it into a suitable, labeled container for

disposal.[2]

Disposal: Dispose of the chemical waste and any contaminated materials at an approved

waste disposal plant in accordance with local, regional, and national regulations.[2][5] Do not

dispose of it with regular laboratory trash or down the drain.

Chemical Spill Response Workflowdot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.pt [fishersci.pt]

2. aksci.com [aksci.com]

3. benchchem.com [benchchem.com]

4. fishersci.com [fishersci.com]

5. sds.fluorochem.co.uk [sds.fluorochem.co.uk]

6. multimedia.3m.com [multimedia.3m.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-
(Difluoromethoxy)benzyl Alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301628#personal-protective-equipment-for-
handling-2-difluoromethoxy-benzyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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